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Compound of Interest

(R)-10,14-Dimethylpentadecy!
Compound Name:
isobutyrate

Cat. No.: B013451

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
(R)-10,14-Dimethylpentadecyl isobutyrate (CAS No. 164260-03-1). Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection. This
substance is identified as a female sex pheromone of the tea tussock moth and should be
handled as a chemical waste product with care.[1][2]

Chemical and Physical Properties Summary

A clear understanding of the chemical's properties is fundamental to its safe handling and
disposal. The following table summarizes key data for (R)-10,14-Dimethylpentadecyl
isobutyrate.
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Property Value

CAS Number 164260-03-1[2][3][4]
Molecular Formula C21H4202[1][2][4][5]
Molecular Weight 326.56 g/mol [1][2][4]
Appearance Liquid[3]

Predicted Boiling Point 353.4 +10.0 °C[2]
Predicted Density 0.859 £ 0.06 g/cm3 [2]
Storage Recommended at 2-8°C[3]

Step-by-Step Disposal Protocol

The disposal of (R)-10,14-Dimethylpentadecyl isobutyrate must comply with local, state, and
federal regulations for hazardous waste.[6] Never dispose of this chemical down the drain or in
regular trash.[6][7]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat, when handling this chemical.

2. Waste Collection:

o Collect waste (R)-10,14-Dimethylpentadecyl isobutyrate in a designated, compatible, and
leak-proof container.[7][8]

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "(R)-10,14-Dimethylpentadecyl isobutyrate" and its CAS number (164260-03-1).[7]

o Do not mix with incompatible waste streams. Given its nature as a long-chain alkyl ester, it
should be segregated with non-halogenated organic solvents or as directed by your
institution's Environmental Health & Safety (EHS) office.

3. Container Management:
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» Keep the waste container securely sealed when not in use.[7]

o Store the container in a well-ventilated, designated hazardous waste accumulation area,
away from heat sources and direct sunlight.

4. Disposal of Empty Containers:

o Empty containers that held (R)-10,14-Dimethylpentadecyl isobutyrate must be triple-
rinsed with a suitable solvent (e.g., ethanol or acetone).[9]

e The first rinseate must be collected and disposed of as hazardous waste along with the
chemical.[7] Subsequent rinseates may also need to be collected depending on local
regulations.

 After thorough rinsing and drying, deface the label and dispose of the container as non-
hazardous waste, or as directed by your institution's EHS guidelines.

5. Scheduling Waste Pickup:

» Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup
for the hazardous waste container.[7]

» Provide them with all necessary information regarding the waste, as detailed on the
hazardous waste label.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
(R)-10,14-Dimethylpentadecyl isobutyrate.
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Preparation & Handling
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Caption: Disposal workflow for (R)-10,14-Dimethylpentadecyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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